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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nomenclature, classification,

properties, and experimental protocols associated with mercaptan-terminated polymers.

These polymers, characterized by their terminal thiol (-SH) groups, are pivotal in advanced

materials science and drug development due to the high reactivity of the sulfhydryl group,

which allows for versatile crosslinking and bioconjugation reactions.

Nomenclature and Terminology
The naming of mercaptan-terminated polymers follows systematic, semi-systematic, and

common conventions. Understanding these is crucial for accurate scientific communication.

Core Terminology: The functional group -SH is referred to as a thiol group or sulfhydryl

group.[1] The term mercaptan is a common name, historically derived from its ability to

"capture mercury," but "thiol" is the preferred term in modern chemical nomenclature.[1][2]

IUPAC Nomenclature: The International Union of Pure and Applied Chemistry (IUPAC)

provides a framework for naming polymers based on either the monomer (source-based) or

the repeating structural unit (structure-based).[3]
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Source-Based Names: The prefix "poly" is added to the name of the monomer. For a

polymer made from a thiol-containing monomer, the name would be, for example,

poly(monomer name). If the thiol group is introduced after polymerization, this method is

less descriptive.

Structure-Based Names: This is a more explicit method. For polymers with terminal

functional groups, the end groups are specified with the prefixes α- and ω-. For a

polystyrene chain with a terminal thiol group, a descriptive name would be α-(specify other

end group)-ω-thiol-polystyrene.

Functional Group Priority: When the thiol group is the principal functional group, the suffix -

thiol is used.[4][5][6] If a higher-priority functional group is present, the prefix sulfanyl- is

used to denote the -SH group. The older prefix "mercapto-" is no longer recommended by

IUPAC.[4][5]

Common and Industrial Terms: In industrial applications, particularly for sealants and

adhesives, these polymers are often referred to as liquid polysulfide polymers, thiols, or

simply mercaptans.[7][8][9] The term thiomer is also used, especially in the biomedical field,

to describe thiolated polymers that exhibit mucoadhesive properties.[10]

Classification of Mercaptan-Terminated Polymers
Mercaptan-terminated polymers can be classified based on their polymer backbone

chemistry and their molecular architecture. This classification helps in selecting a polymer with

the appropriate properties for a specific application.

Based on Polymer Backbone:

Polysulfides: These are traditional mercaptan-terminated polymers known for their

excellent fuel and solvent resistance.[7][11] Their backbones contain disulfide (-S-S-)

linkages.

Polythioethers: These polymers feature thioether (-S-) linkages in their backbone and are

known for their good flexibility and fuel resistance.[12][13][14]

Polyethers: Mercaptan-terminated polyethers offer flexibility and are used in various

sealant formulations.[13]
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Other Backbones: Thiol-terminated versions of polyacrylates, polyurethanes, and other

polymer families can also be synthesized for specific applications.

Based on Molecular Architecture:

Linear Polymers: These have thiol groups at the chain ends and are the most common

architecture.[15]

Branched Polymers: These polymers have multiple thiol groups and are created using

multifunctional monomers or initiators, leading to crosslinked networks upon curing.[15]

Telechelic Polymers: These are macromolecules with two reactive thiol groups at their

chain ends, making them valuable precursors for step-growth polymerization and block

copolymer synthesis.[15]

A diagram illustrating this classification is provided below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1166854
https://www.benchchem.com/product/b1166854
https://www.benchchem.com/product/b1166854
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Classification of Mercaptan-Terminated Polymers

Mercaptan-Terminated
Polymers

By Polymer Backbone By Molecular Architecture

Polysulfides Polythioethers Polyethers Other (e.g., Polyacrylates) Linear Branched Telechelic
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Experimental Workflow: Synthesis & Characterization

Synthesis
(e.g., RAFT + Aminolysis)

Purification
(Precipitation)

GPC/SEC Analysis NMR Spectroscopy Thiol Quantification
(Ellman's Test)

Determine Mn, Mw, PDI Confirm Structure &
End-Group Conversion Determine Thiol Content

Characterized Polymer

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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